2,2'-Bipyridine-6,6'-diamine
Overview
Description
2,2’-Bipyridine-6,6’-diamine is an organic compound with the molecular formula C10H10N4 . It is a derivative of the bipyridine family and can be used as a ligand to form complexes with various transition metals .
Molecular Structure Analysis
The molecular structure of 2,2’-Bipyridine-6,6’-diamine is characterized by two pyridine rings connected at the 2-position of each ring . The nitrogen atoms in the pyridine rings can form a 5-membered chelate ring when binding to metals .Chemical Reactions Analysis
2,2’-Bipyridine-6,6’-diamine can participate in various chemical reactions due to its ability to form complexes with transition metals . For instance, a Ru(II) complex bearing a N6,N6’-dimethyl-2,2’-bipyridine-6,6’-diamine ligand displayed high efficiency in the β-alkylation of secondary alcohols with primary alcohols .Physical And Chemical Properties Analysis
2,2’-Bipyridine-6,6’-diamine is a crystalline solid with a molecular weight of 186.22 . Its melting point is 186°C .Scientific Research Applications
Extraction of Minor Actinides
2,2’-Bipyridine-6,6’-diamine: derivatives, specifically 2,2´-bipyridine-6,6´-dicarboxylic acid diamides , have been identified as promising extracting agents for the isolation of minor actinides from highly acidic radioactive waste . This application is crucial for nuclear waste management and environmental safety.
Quantum Chemical Modeling
The compound’s affinity to metal ions has been evaluated using quantum chemical modeling, which is essential for understanding its behavior in complexation reactions. This theoretical approach aids in predicting the extraction ability and conformational behavior of ligands .
Catalysis in Organic Synthesis
A Ru(II) complex bearing a 2,2’-Bipyridine-6,6’-diamine ligand has been used to catalyze the alkylation of secondary alcohols, nitriles, and amines using alcohols . This showcases the compound’s potential as a versatile catalyst in organic synthesis.
Supramolecular Chemistry
2,2’-Bipyridine: derivatives are widely used in coordination and supramolecular chemistry due to their ability to construct larger supramolecular species . This application is significant for the development of new materials and sensors.
Synthesis of Novel Ligands
The compound has been utilized in the synthesis of novel oligobipyridine ligands, which are important for creating complex structures in coordination chemistry .
Electron-rich Ligand Development
2,2’-Bipyridine-6,6’-diamine: has been identified as an electron-rich ligand, which is beneficial for its corresponding Ru(II) complex in various catalytic activities . This property is valuable for enhancing the efficiency of catalytic processes.
Affinity to Metal Ions
The introduction of substituents into the 2,2’-Bipyridine-6,6’-diamine molecule affects its conformational dynamics and charges on the heteroatoms, which in turn influences its extraction behavior and affinity to metal ions .
Green Chemistry Applications
The Ru(II) complex with 2,2’-Bipyridine-6,6’-diamine ligand has been extended to N-methylation of amines using methanol as a green methylating agent . This application contributes to the field of green chemistry by utilizing less harmful reagents.
Future Directions
properties
IUPAC Name |
6-(6-aminopyridin-2-yl)pyridin-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N4/c11-9-5-1-3-7(13-9)8-4-2-6-10(12)14-8/h1-6H,(H2,11,13)(H2,12,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YKSWVQYWQSZDPR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC(=C1)N)C2=NC(=CC=C2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00441777 |
Source
|
| Record name | 2,2'-Bipyridine-6,6'-diamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00441777 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,2'-Bipyridine-6,6'-diamine | |
CAS RN |
93127-75-4 |
Source
|
| Record name | 2,2'-Bipyridine-6,6'-diamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00441777 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 6,6'-Diamino-2,2'-bipyridyl | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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